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Compound of Interest

Compound Name: BAY 2666605

Cat. No.: B10830219

Audience: Researchers, scientists, and drug development professionals.
Introduction

BAY 2666605 is a first-in-class, orally bioavailable small molecule that induces the formation of
a protein complex between Schlafen family member 12 (SLFN12) and phosphodiesterase 3A
(PDE3A).[1][2][3][4] This induced proximity stabilizes SLFN12 and stimulates its latent RNase
activity.[1] The activated SLFN12 then cleaves a specific tRNA, tRNA-Leu-TAA, which leads to
ribosomal pausing, inhibition of global protein synthesis, and ultimately, cancer cell death.
Preclinical studies have shown that treatment with BAY 2666605 can result in the
downregulation of the anti-apoptotic protein MCL-1. This uniqgue mechanism of action makes
BAY 2666605 a promising therapeutic agent for solid tumors co-expressing PDE3A and
SLFN12.

Flow cytometry is a powerful technique for the quantitative analysis of apoptosis at the single-
cell level. This application note provides detailed protocols for assessing BAY 2666605-induced
apoptosis using two common flow cytometry-based assays: Annexin V/Propidium lodide (PI)
staining and Caspase-3/7 activity analysis.

Mechanism of Action of BAY 2666605

The signaling pathway for BAY 2666605-induced apoptosis is initiated by its role as a
"molecular glue."
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Caption: BAY 2666605 signaling pathway.
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Experimental Protocols
Assessment of Apoptosis using Annexin V and
Propidium lodide (PI) Staining

This protocol allows for the differentiation between viable, early apoptotic, late apoptotic, and
necrotic cells.

Principle:

During early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer
leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein,
has a high affinity for PS and can be conjugated to a fluorochrome for detection. Propidium
lodide (PI) is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of
live or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where
membrane integrity is lost.

Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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